N-[2-(Diphenylphosphinyl)ethyl]-2-[(4-methylphenyl)thio]-ethanamine

• IUPAC Name: 2-diphenylphosphoryl-N-[2-(4-methylphenyl)sulfanylethyl]ethanamine
• InChI: InChI=1S/C23H26NOPS/c1-20-12-14-23(15-13-20)27-19-17-24-16-18-26(25,21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,24H,16-19H2,1H3
• InChI Key: STDRWODFSQQLOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNCCP(=O)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H26NOPS
• Molecular Weight: 395.5 g/mol

Description

N-[2-(Diphenylphosphinyl)ethyl]-2-[(4-methylphenyl)thio]-ethanamine, also known as 4-methylthio-N-diphenylphosphinylethanamine (MTPEA), is a compound with a wide range of potential applications in scientific research. MTPEA has been studied for its ability to act as a ligand for a variety of metals, its use as a catalyst for organic reactions, and its potential to act as a drug for treating certain diseases. Furthermore, its unique structure and properties have led to its use in a variety of laboratory experiments, including studies of its biochemical and physiological effects.

Scientific Research Applications

MTPEA has a wide range of potential applications in scientific research. It has been studied for its ability to act as a ligand for a variety of metals, including zinc, iron, cobalt, and nickel. It has also been used as a catalyst for organic reactions, such as the synthesis of β-lactams and other heterocyclic compounds. Additionally, it has potential applications as a drug for treating certain diseases, such as cancer, due to its ability to bind to certain proteins and interfere with their functions.

Mechanism of Action

MTPEA has been studied for its ability to act as a ligand for a variety of metals. It binds to the metal via coordination bonds, forming a complex that can be used in a variety of reactions. Additionally, MTPEA has been studied for its ability to bind to certain proteins and interfere with their functions. This mechanism of action is thought to be responsible for its potential use as a drug for treating certain diseases.
Biochemical and Physiological Effects
MTPEA has been studied for its biochemical and physiological effects. It has been found to have an anti-inflammatory effect in human cells, and has also been shown to have an anti-cancer effect in mice. Additionally, it has been found to have an effect on the metabolism of glucose and fatty acids, and to have an effect on the production of certain hormones, such as insulin.

Advantages and Limitations for Lab Experiments

MTPEA has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of potential applications in scientific research. Additionally, it has a relatively low toxicity, making it safe to use in laboratory experiments. However, there are also some limitations to its use in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in certain types of experiments. Additionally, its effects on certain biochemical and physiological processes are not well understood, making it difficult to predict its effects in certain situations.

Future Directions

The potential applications of MTPEA in scientific research are numerous. In the future, it could be used to develop new drugs for treating a variety of diseases, as well as to develop new catalysts for organic reactions. Additionally, it could be used to study the effects of certain metals on biochemical and physiological processes, as well as to develop new materials with unique properties. Finally, it could be used to study the effects of certain proteins on the body, and to develop new treatments for a variety of diseases.

Synthesis Methods

MTPEA is synthesized through a two-step synthesis process. The first step involves the reaction of N-[2-(Diphenylphosphinyl)ethyl]-2-[(4-methylphenyl)thio]-ethanaminephenol with triphenylphosphine in the presence of a base, such as sodium hydroxide. This reaction results in the formation of the corresponding phosphonium salt, which is then reacted with ethanamine to yield the desired MTPEA product. This synthesis process is highly efficient, with yields of up to 95% being reported.